2-[(2-chloro-6-nitrophenyl)thio]-N-(2-ethylphenyl)benzamide

• IUPAC Name: 2-(2-chloro-6-nitrophenyl)sulfanyl-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C21H17ClN2O3S/c1-2-14-8-3-5-11-17(14)23-21(25)15-9-4-6-13-19(15)28-20-16(22)10-7-12-18(20)24(26)27/h3-13H,2H2,1H3,(H,23,25)
• InChI Key: WPSFPQNXTKGZPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=CC=C2SC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C21H17ClN2O3S
• Molecular Weight: 412.9 g/mol

Description

Synthesis Analysis

Research on related compounds such as thiophenes, benzothiazoles, and benzamides has shown a variety of synthetic routes, highlighting the importance of selecting appropriate starting materials and reaction conditions to achieve the desired compound efficiently. For example, studies on thiophene and benzothiazole derivatives emphasize the role of cyclization reactions and the use of specific reagents to introduce functional groups at targeted positions on the molecule (Xuan, 2020).

Molecular Structure Analysis

The structure of organic compounds significantly influences their chemical reactivity and physical properties. Techniques such as high-resolution magnetic resonance spectroscopy and computational methods like ab initio calculations have been employed to elucidate the conformation and electronic structure of related compounds, providing a foundation for predicting the behavior of “2-[(2-chloro-6-nitrophenyl)thio]-N-(2-ethylphenyl)benzamide” under various conditions.

Chemical Reactions and Properties

The reactivity of compounds containing nitro, thioether, and amide functionalities depends on several factors, including the electronic effects of substituents and the solvent medium. For instance, the reactivity of chloral with amines to produce a variety of products demonstrates the complexity of reactions involving halogenated compounds and highlights the potential for diverse chemical transformations of the target compound (Issac & Tierney, 1996).

Scientific Research Applications

Synthesis and Characterization

• The study by Androsov (2008) outlines the synthesis of 1,1-dialkylindolium-2-thiolates via a base-induced transformation process involving 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole, which undergoes ring-opening to produce a thioketene intermediate. This intermediate reacts with secondary amines, forming 2-(2-chloro-5-nitrophenyl)-N,N-dialkylthioacetamides, which through intramolecular cyclization yield the final product instead of the expected aromatic N,N-dialkylaminobenzo[b]thiophenes (Androsov, 2008).

• A separate study by Saeed, Hussain, and Flörke (2008) synthesized and characterized 2-Nitro-N-(4-nitrophenyl)benzamide, determining its crystal structure through single-crystal X-ray diffraction data. This research provides valuable information on the molecular arrangement and potential reactivity of nitro-substituted benzamides (Saeed, Hussain, & Flörke, 2008).

Chemical Reactions and Mechanisms

• Nahakpam et al. (2015) highlighted a solvent-free method using iodine-alumina as a catalyst for decomposing benzoylthioureas into benzamides and thiobenzamides. This study elucidates the influence of electron-withdrawing and electron-donating groups on the aryl group of benzoylthioureas in dictating the product formation, offering insights into the reactivity of similar compounds (Nahakpam et al., 2015).

Potential Applications

• Limban et al. (2011) synthesized new acylthiourea derivatives, including 2-((4-ethylphenoxy)methyl)-N-(phenylcarbamothioyl)benzamides, and tested them for antimicrobial activity against various bacterial and fungal strains. The study demonstrates the potential of such compounds in developing novel antimicrobial agents with specific activity profiles (Limban et al., 2011).